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Compound of Interest

Compound Name: BI-671800

Cat. No.: B606091 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
BI-671800 is a potent and highly specific antagonist of the chemoattractant receptor-

homologous molecule expressed on Th2 cells (CRTH2), also known as the prostaglandin D2

receptor (DP2).[1][2] It blocks the binding of its natural ligand, prostaglandin D2 (PGD2), with

high affinity, showing IC₅₀ values of 4.5 nM and 3.7 nM for human and murine CRTH2,

respectively.[1][2] Due to its role in the pathogenesis of allergic airway inflammation, BI-671800
is investigated for its therapeutic potential in respiratory diseases such as asthma and allergic

rhinitis.[3][4][5] Accurate preparation of stock solutions is the first critical step for reliable and

reproducible results in in vitro and in vivo experiments. This document provides a detailed

protocol for the preparation, storage, and handling of BI-671800 stock solutions.

Physicochemical and Solubility Data
Proper preparation of a stock solution requires accurate information regarding the compound's

properties. The key data for BI-671800 are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₂₅H₂₆F₃N₅O₃ [6]

Molecular Weight 501.51 g/mol [1][6]

Appearance White to off-white solid [1]

Solubility
DMSO: 100 mg/mL (199.4

mM)
[2]

Ethanol: Information not

readily available. DMSO is the

preferred solvent.

Purity >98% (typical)

Note: Solubility can be affected by the purity, crystalline form, and water content of the

compound and solvent. Using fresh, anhydrous DMSO is recommended for maximum

solubility.[2]

Experimental Protocol: Preparing a 10 mM DMSO
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BI-671800 in dimethyl

sulfoxide (DMSO).

3.1 Materials and Equipment

BI-671800 powder

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Analytical balance

Calibrated pipettes

Sterile microcentrifuge tubes or cryovials
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Vortex mixer and/or sonicator

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

3.2 Safety Precautions

BI-671800 is a bioactive compound. Handle with care, avoiding inhalation, ingestion, or

contact with skin and eyes.

Perform all weighing and solution preparation steps in a well-ventilated area or a chemical

fume hood.

Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

3.3 Calculation

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (M) x Molecular Weight ( g/mol ) x Volume (L)

Example Calculation for 1 mL of 10 mM Stock:

Mass (mg) = 0.010 mol/L * 501.51 g/mol * 0.001 L

Mass (mg) = 5.0151 mg

Therefore, 5.02 mg of BI-671800 is needed to make 1 mL of a 10 mM stock solution.

3.4 Step-by-Step Procedure

Equilibration: Allow the vial of BI-671800 powder to equilibrate to room temperature for at

least 60 minutes before opening to prevent condensation of moisture.

Weighing: Carefully weigh out the calculated amount of BI-671800 powder (e.g., 5.02 mg for

1 mL of 10 mM stock) and place it into a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube

containing the powder.
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Dissolution: Tightly cap the tube and vortex thoroughly. If necessary, use a sonicator bath for

a few minutes to ensure the compound is completely dissolved. Visually inspect the solution

to confirm there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, divide

the stock solution into smaller, single-use aliquots (e.g., 20 µL) in sterile cryovials or

microcentrifuge tubes.[2]

Labeling: Clearly label each aliquot with the compound name (BI-671800), concentration (10

mM), solvent (DMSO), and the date of preparation.

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of the BI-671800 stock solution.

Powder (Solid Form): Store the solid compound tightly sealed at -20°C for up to 3 years.[2]

Stock Solution (in DMSO):

Long-term: Store aliquots at -80°C for up to 1 year.[2]

Short-term: Store aliquots at -20°C for up to 1 month.[1][2]

General Recommendations:

Protect the compound and its solutions from light.[1]

Always aliquot the stock solution to prevent contamination and degradation from multiple

freeze-thaw cycles.[2]

Aqueous solutions are not recommended for storage and should be prepared fresh for

each experiment from the DMSO stock.[7][8]

Visualization of the Protocol Workflow
The following diagram illustrates the key steps for preparing the BI-671800 stock solution.
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Caption: Workflow for BI-671800 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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